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Compound of Interest

Compound Name: Ethyl chloroacetate

Cat. No.: B140656

This technical guide provides a comprehensive overview of the core physical properties of
ethyl chloroacetate, specifically its melting and boiling points. The intended audience for this
document includes researchers, scientists, and professionals in the field of drug development
who may utilize ethyl chloroacetate as a solvent or an intermediate in organic synthesis.

Core Physical Properties

Ethyl chloroacetate is an organic compound with the chemical formula CICH2CO2CH2CHs. At
standard temperature and pressure, it exists as a liquid with a pungent odor.[1] Understanding
its physical properties, such as boiling and melting points, is critical for its safe handling,
application in chemical reactions, and purification processes.

Quantitative Data Summary

The following table summarizes the reported melting and boiling points for ethyl chloroacetate
from various sources.
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Physical Property Value Conditions
) ) Standard Pressure[1][2][3][4]
Melting Point -26 °C (-15 °F; 247 K)
[51[6]

-27 °C Not Specified

- ) Standard Pressure[2][4][5][6]
Boiling Point 143 °C (289 °F; 416 K) 7]
144.30 °C at 760.00 mm Hg[3]
144-146 °C Not Specified[1]

Experimental Protocols

The determination of melting and boiling points are fundamental laboratory procedures for the
characterization and purity assessment of chemical compounds.

Melting Point Determination Protocol (Capillary Method)

The melting point of a compound is the temperature at which it transitions from a solid to a
liquid state. The capillary method is a common and reliable technique for this determination.[8]

Apparatus:

Melting point apparatus (e.g., DigiMelt or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
Procedure:

o Sample Preparation: Ensure the ethyl chloroacetate sample is solidified by cooling it below
its melting point. The solid sample should be thoroughly dried and finely powdered using a
mortar and pestle to ensure uniform packing.[8]
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o Capillary Tube Packing: A small amount of the powdered solid is introduced into the open
end of a capillary tube. The tube is then tapped gently or dropped through a long glass tube
to pack the sample tightly into the sealed end. The sample height should be approximately 1-
2 mm.[9][10]

¢ Measurement:

o The packed capillary tube is placed into the heating block of the melting point apparatus.
[10]

o The sample is heated rapidly to a temperature approximately 15-20 °C below the expected
melting point.[10]

o The heating rate is then reduced to a slow rate, typically 1-2 °C per minute, to allow for
thermal equilibrium.[11]

o Data Recording: The melting range is recorded. This is the range between the temperature
at which the first drop of liquid appears and the temperature at which the entire sample has
completely liquefied.[9][12] For a pure compound, this range is typically narrow.

Boiling Point Determination Protocol (Thiele Tube
Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[13] The Thiele tube method is a micro-scale technique
suitable for determining the boiling point with a small amount of sample.[14]

Apparatus:

e Thiele tube

e Heat source (e.g., Bunsen burner)
e Thermometer

e Small test tube
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Capillary tube (sealed at one end)

Heat-transfer fluid (e.g., mineral oil)

Procedure:

Sample Preparation: A few milliliters of liquid ethyl chloroacetate are placed into a small
test tube.[15]

Assembly: A capillary tube, sealed at one end, is placed into the test tube with its open end
submerged in the liquid.[13]

Heating: The test tube assembly is attached to a thermometer and immersed in a Thiele tube
containing a heat-transfer fluid. The apparatus is heated gently at the side arm of the Thiele
tube.[13][14]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. The heating is continued until a continuous and rapid stream of
bubbles emerges from the capillary tube, indicating that the liquid has reached its boiling
point.[13][14]

Data Recording: The heat source is removed, and the apparatus is allowed to cool. The
temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is
recorded as the boiling point.[13][14]

Visualizations
Logical Relationship of Physical States

The following diagram illustrates the relationship between the physical states of ethyl

chloroacetate as a function of temperature under standard atmospheric pressure.

Physical States of Ethyl Chloroacetate vs. Temperature

Melting Boiling
-26 °C 143 °C

Solid State Liquid State Gaseous State
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Caption: State transitions of ethyl chloroacetate at standard pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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